Cas no 1256346-18-5 (3-Carboxy-4-methylphenylboronic acid)

3-Carboxy-4-methylphenylboronic acid Properties

Names and Identifiers

• 5-Borono-2-methylbenzoic acid
• 3-Carboxy-4-methylphenylboronic acid
• BS-19761
• DTXSID80681654
• 1256346-18-5
• 5-Borono-2-methylbenzoicacid
• AKOS006336742
• CS-0174382
• BENZOIC ACID, 5-BORONO-2-METHYL-
• 5-(DIHYDROXYBORANYL)-2-METHYLBENZOIC ACID
• DB-368272
• MFCD13181619
• 3-CARBOXY-4-METHYLPHENYLBORONIC ACID
• D71489
• +Expand

• MDL： MFCD13181619
• InChIKey： YFXACZJIMXASRO-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9BO4/c1-5-2-3-6(9(12)13)4-7(5)8(10)11/h2-4,12-13H,1H3,(H,10,11)
• SMILES： CC1=C(C=C(C=C1)B(O)O)C(=O)O

Computed Properties

• Exact Mass: 180.05900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 180.0593889g/mol
• Heavy Atom Count: 13
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• LogP: -0.62700
• PSA: 77.76000